Cas no 1251698-45-9 (N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide
• CAS No: 1251698-45-9
• MF: C₁₄H₁₇FN₂O₃
• MW: 280.294787168503
• CID: 6101439
• PubChem ID: 49670958
• Update Time: 2025-07-22

N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide
• N-[(4-fluorophenyl)methyl]-N'-[[1-(hydroxymethyl)cyclopropyl]methyl]oxamide
• VU0529033-1
• F5964-0251
• 1251698-45-9
• N1-(4-fluorobenzyl)-N2-((1-(hydroxymethyl)cyclopropyl)methyl)oxalamide
• N'-[(4-fluorophenyl)methyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide
• AKOS024528546

• Inchi： 1S/C14H17FN2O3/c15-11-3-1-10(2-4-11)7-16-12(19)13(20)17-8-14(9-18)5-6-14/h1-4,18H,5-9H2,(H,16,19)(H,17,20)
• InChI Key： NHHUHWXBTLWFEI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NCC1(CO)CC1)=O

Computed Properties

• Exact Mass: 280.12232057g/mol
• Monoisotopic Mass: 280.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.4Ų

Additional information on N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide

Introduction to N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide (CAS No. 1251698-45-9)

N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1251698-45-9, has garnered attention due to its unique chemical properties and its perceived utility in the development of novel therapeutic agents.

The molecular formula of this compound reflects its complex architecture, which includes a 4-fluorophenyl moiety linked to an ethanediamide backbone. The presence of a hydroxymethyl group on a cyclopropyl ring further enhances its structural complexity, making it a subject of interest for researchers exploring advanced synthetic methodologies and drug design strategies.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 4-fluorophenyl substituent in N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide is particularly noteworthy, as it may contribute to the compound's pharmacological activity by influencing its interactions with enzymes and receptors.

The cyclopropylmethyl group in the compound's structure introduces another layer of complexity, potentially affecting both its solubility and bioavailability. This feature makes it an attractive candidate for further investigation in the context of drug delivery systems and pharmacokinetic studies. Researchers have been exploring ways to optimize the properties of such compounds to enhance their therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has been instrumental in guiding experimental design. The use of molecular modeling techniques has allowed scientists to simulate the interactions of N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide with various biological targets, providing valuable insights into its potential pharmacological effects.

The synthesis of this compound represents a significant challenge due to its multifaceted structure. However, recent developments in synthetic chemistry have made it possible to construct complex molecules with greater precision and efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired molecular architecture.

The potential applications of N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide extend beyond traditional pharmaceuticals. Its unique properties make it a promising candidate for use in materials science, where it could be employed as a building block for advanced polymers or functional materials. The ability to incorporate fluorine atoms into organic molecules often enhances their stability and reactivity, making them more suitable for industrial applications.

Ongoing research is focused on expanding the chemical space explored by compounds like N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide. By modifying its structure and investigating its derivatives, scientists aim to uncover new therapeutic possibilities and develop innovative solutions for various challenges in medicine and materials science. The collaborative efforts of chemists, biologists, and pharmacologists are essential in driving these discoveries forward.

The regulatory landscape for new chemical entities like N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide is continually evolving. Regulatory agencies require thorough documentation of a compound's safety and efficacy before it can be approved for clinical use. This process involves extensive preclinical studies, followed by rigorous clinical trials to ensure that the compound is both safe and effective for patients.

In conclusion, N'-(4-fluorophenyl)methyl-N-{1-(hydroxymethyl)cyclopropylmethyl}ethanediamide (CAS No. 1251698-45-9) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique features, including the presence of a 4-fluorophenyl moiety and a cyclopropyl ring, make it an intriguing subject for further study. As our understanding of molecular interactions continues to grow, compounds like this are likely to play an increasingly important role in the discovery and development of new drugs and materials.